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Compound of Interest

Compound Name: Nudicaucin A

Cat. No.: B13394404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nudicaucin A is a triterpenoid saponin identified from the plant Hedyotis nudicaulis.[1][2] As a

member of the diverse saponin family of natural products, it holds potential for biological

activity. However, publicly available research on Nudicaucin A is currently limited, precluding

an in-depth analysis of its therapeutic targets and mechanism of action. This document

summarizes the existing information on Nudicaucin A and outlines general methodologies for

evaluating the therapeutic potential of natural products, in lieu of specific data for this

compound.

Chemical Identity
Chemical Name: [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]

(4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-[(2S,3R,4S,5S)-3,5-dihydroxy-4-

[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-

6a,6b,9,9,12a-pentamethyl-2-methylidene-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-

tetradecahydropicene-4a-carboxylate

CAS Number: 211815-97-3

Molecular Formula: C₄₆H₇₂O₁₇
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Molecular Weight: 897.05 g/mol [3]

Reported Biological Activities
The available information on the biological activities of Nudicaucin A is sparse and preliminary.

Antibacterial Activity: Nudicaucin A has been reported to exhibit weak antibacterial activity

against Bacillus subtilis.[1][2]

Cytotoxic Properties: Some sources suggest that Nudicaucin A possesses notable cytotoxic

properties and is a compound of interest in cancer research, potentially serving as a lead

compound for the development of anticancer agents. However, specific details regarding the

cancer cell lines tested, quantitative measures of cytotoxicity (e.g., IC50 values), and the

underlying mechanism of action are not available in the public domain.

Potential Therapeutic Targets and Signaling
Pathways: A General Perspective
Given the lack of specific data for Nudicaucin A, this section provides a general overview of

potential therapeutic targets and signaling pathways that are often modulated by bioactive

natural products with cytotoxic and anti-inflammatory properties.

One of the key signaling pathways implicated in inflammation and cancer is the Nuclear Factor-

kappa B (NF-κB) pathway. Another critical pathway involved in cell proliferation and survival is

the Signal Transducer and Activator of Transcription 3 (STAT3) pathway. Extracts from Papaver

nudicaule (a different plant not known to produce Nudicaucin A) have been shown to inhibit

these pathways, highlighting their relevance as potential targets for natural products.

Hypothetical Signaling Pathway Inhibition
The following diagram illustrates a generalized workflow for assessing the inhibition of the NF-

κB and STAT3 signaling pathways by a test compound like Nudicaucin A.
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Experimental Workflow: Signaling Pathway Inhibition
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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